4-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine

• IUPAC Name: 4-[(E)-2-(4-chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine
• InChI: InChI=1S/C15H16ClN3O4S/c1-11-17-18-15(23-11)14-10-19(7-8-22-14)24(20,21)9-6-12-2-4-13(16)5-3-12/h2-6,9,14H,7-8,10H2,1H3/b9-6+
• InChI Key: KDQSEYSJLTZQQH-RMKNXTFCSA-N
• Canonical SMILES: CC1=NN=C(O1)C2CN(CCO2)S(=O)(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=NN=C(O1)C2CN(CCO2)S(=O)(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C15H16ClN3O4S
• Molecular Weight: 369.8 g/mol

Description

This compound is an organic molecule with several functional groups, including a sulfonyl group, a morpholine ring, and a 1,3,4-oxadiazole ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The morpholine ring and the 1,3,4-oxadiazole ring are both heterocycles, which can have interesting electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to assess the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has interesting chemical or biological properties, it could be the subject of further study.